2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid

• IUPAC Name: 2-(morpholine-4-carbonyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C12H19NO4/c14-11(13-5-7-17-8-6-13)9-3-1-2-4-10(9)12(15)16/h9-10H,1-8H2,(H,15,16)
• InChI Key: LTXOMALEWAFTIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)N2CCOCC2)C(=O)O
• Molecular Formula: C12H19NO4
• DSSTOX Substance ID: DTXSID60389409
• Molecular Weight: 241.28 g/mol
• CAS RN: 331947-26-3

Description

Morpholine-4-carbonyl compounds belong to the class of organic compounds known as leucine and derivatives. These are compounds containing leucine or a derivative thereof resulting from the reaction of leucine at the amino group or the carboxy group.

Synthesis Analysis

Morpholines (1,4-oxazinanes) are frequently found in biologically active molecules and pharmaceuticals. A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

The molecular formula of a similar compound, 4-(Morpholine-4-carbonyl)phenylboronic acid, is C11H14BNO4. The average mass is 235.044 Da and the monoisotopic mass is 235.101593 Da.

Chemical Reactions Analysis

The synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds has been described. Special attention is paid to the syntheses performed in a stereoselective manner and using transition metal catalysis.

Safety and Hazards

The safety data sheet for a similar compound, Phenylboronic acid, indicates that it is harmful if swallowed. It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contact with skin and eye, and use personal protective equipment.

Future Directions

The morpholine (1,4-oxazinane) motif has attracted significant attention due to its widespread availability in natural products and biologically relevant compounds. Future research may focus on the synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds.

Synthesis routes and methods

Procedure details

To a solution of cis-1,2-cyclohexane dicarboxylic anhydride (1.0 g, 6.49 mmol) in CH2Cl2 (16 mL) was added morpholine (0.56 g, 6.49 mmol) at 0° C., the resulting mixture was allowed to stir at room temperature overnight (20 h). When complete the reaction mixture was washed with HCl (1.0 N, 20 mL) then with H2O (2×20 mL). The combined aqueous layers were extracted with CH2Cl2 (3×10 mL), and the combined organic layers were dried over MgSO4, the solvent was evaporated in vacuo to give the title compound (1.4 g, 90%/) as a white solid which was used later without further purification.